2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(4-chloro-3-cyanophenyl)benzoic acid
• InChI: InChI=1S/C14H7Cl2NO2/c15-12-4-2-8(5-10(12)7-17)9-1-3-11(14(18)19)13(16)6-9/h1-6H,(H,18,19)
• InChI Key: VLMNENSECWYWJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C#N)Cl)C(=O)O
• Molecular Formula: C14H7Cl2NO2
• DSSTOX Substance ID: DTXSID80690781
• Molecular Weight: 292.1 g/mol
• CAS RN: 1261925-10-3

Description

2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95% (2C4C3CB) is a white crystalline solid that is used in a variety of scientific applications. It is a chlorinated benzoic acid derivative and is used in synthesis of aromatic compounds, as a reagent in organic synthesis, and as a catalyst in many biochemical and physiological processes.

Scientific Research Applications

2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95% is used in a variety of scientific research applications, including the synthesis of aromatic compounds, as a reagent in organic synthesis, and as a catalyst in many biochemical and physiological processes. It has been used in the synthesis of antimalarial drugs, as a reagent for the synthesis of heterocyclic compounds, and as a catalyst for the synthesis of a variety of organic compounds. It is also used in the synthesis of pharmaceuticals and in the production of polymers.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95% is not fully understood. It is thought to act as an acid-base catalyst in the synthesis of organic compounds, and it is also believed to be involved in the formation of intermediates in the synthesis of aromatic compounds. It is also believed to act as a Lewis acid in certain reactions, and it is thought to be involved in the formation of hydrogen bonds in the formation of heterocyclic compounds.
Biochemical and Physiological Effects
2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other substances. It has also been found to be an inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. It has also been found to have antioxidant properties, and it has been found to be an inhibitor of the enzyme xanthine oxidase, which is involved in the metabolism of purines.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95% has a number of advantages and limitations for lab experiments. One of the main advantages of this compound is that it is a highly soluble compound, which makes it easy to work with in lab experiments. It is also a relatively stable compound, which makes it ideal for use in long-term experiments. However, it is also a highly reactive compound, which can make it difficult to work with in some experiments.

Future Directions

The future directions of 2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95% are wide-ranging. It has potential applications in the synthesis of pharmaceuticals, as well as in the production of polymers. It could also be used in the development of new catalysts for organic synthesis, as well as in the development of new inhibitors of enzymes. It could also be used in the development of new inhibitors of the enzymes involved in the metabolism of drugs and other substances. In addition, it could be used in the development of new antioxidants and in the development of new inhibitors of the enzymes involved in the production of melanin.

Synthesis Methods

2-Chloro-4-(4-chloro-3-cyanophenyl)benzoic acid, 95% is synthesized by a reaction between 4-chloro-3-cyanophenyl benzoate and thionyl chloride. The reaction is carried out in an inert atmosphere under reflux conditions. The reaction product is then purified by column chromatography and recrystallization.